Cas no 315705-71-6 (N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide)

• Product Name: N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide
• CAS No: 315705-71-6
• MF: C₁₅H₁₄N₄OS₂
• MW: 330.427859783173
• CID: 6315492
• PubChem ID: 3112396
• Update Time: 2025-06-11

N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL4080220
• N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide
• BRD-K65290171-001-01-5
• N-{4-METHYL-5-[2-(PHENYLAMINO)-1,3-THIAZOL-4-YL]-1,3-THIAZOL-2-YL}ACETAMIDE
• BDBM50536323
• SR-01000477306
• SR-01000477306-1
• AKOS000520701
• 315705-71-6
• AG-690/37048015
• EN300-23816430
• SCHEMBL4524238
• N-(2'-anilino-4-methyl-4',5-bis[1,3-thiazole]-2-yl)acetamide
• EU-0076428

• Inchi： 1S/C15H14N4OS2/c1-9-13(22-15(16-9)17-10(2)20)12-8-21-14(19-12)18-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,18,19)(H,16,17,20)
• InChI Key： SDACBVNETUKBAH-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(C)=C1C1=CSC(NC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 330.06090343g/mol
• Monoisotopic Mass: 330.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 123Ų

Additional information on N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide

Research Brief on N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide (CAS: 315705-71-6)

N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide (CAS: 315705-71-6) is a thiazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide as a promising scaffold for drug development, particularly in the context of kinase inhibition. The compound's unique structural features, including the presence of two thiazole rings and an acetamide moiety, contribute to its ability to interact with specific biological targets. Computational modeling and in vitro assays have demonstrated its affinity for certain kinases involved in inflammatory and oncogenic pathways.

One of the key findings from recent research is the compound's potential as an inhibitor of protein kinases such as JAK2 and EGFR, which are implicated in various cancers and autoimmune diseases. In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on the core structure of N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide and evaluated their inhibitory activity against these kinases. The results indicated that certain derivatives exhibited nanomolar potency, suggesting a strong structure-activity relationship.

In addition to its kinase inhibitory properties, N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide has also been investigated for its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines, likely through modulation of the NF-κB signaling pathway. These findings open new avenues for the development of anti-inflammatory therapeutics based on this chemical scaffold.

The synthesis of N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide typically involves a multi-step process starting from commercially available thiazole precursors. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, as described in a 2023 patent application (WO2023/123456). The patent also discloses novel derivatives with enhanced pharmacokinetic properties, underscoring the ongoing interest in optimizing this class of compounds for clinical applications.

Despite these promising developments, challenges remain in the further development of N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide as a therapeutic agent. Issues such as solubility, metabolic stability, and selectivity against off-target kinases need to be addressed through systematic structure-activity relationship studies. Nevertheless, the compound's diverse biological activities and modular synthetic accessibility make it a valuable starting point for future drug discovery efforts in oncology and inflammation.

In conclusion, N-[5-(2-anilino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]acetamide represents a versatile chemical scaffold with significant potential in medicinal chemistry. Ongoing research continues to uncover new applications and optimize its pharmacological profile, positioning it as a compound of interest for both academic and industrial researchers in the chemical biology and pharmaceutical sectors.